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Compound of Interest

Compound Name: Bis(2-mercaptoethyl) sulfide

Cat. No.: B1581568

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Bis(2-mercaptoethyl) sulfide, a
versatile organosulfur compound. It details the compound's chemical identity, including its
IUPAC name and synonyms, and presents its key physicochemical properties in a clear, tabular
format. This guide also outlines a detailed experimental protocol for its synthesis and explores
its significant applications, particularly in coordination chemistry and materials science.
Furthermore, it delves into the compound's biological activities, focusing on its antioxidant
properties. Visual diagrams generated using Graphviz are included to illustrate key processes,
enhancing the accessibility of complex information for research and development
professionals.

Chemical Identity and Nomenclature
Bis(2-mercaptoethyl) sulfide is a dithiol compound featuring a central sulfide linkage.
IUPAC Name: 2-(2-sulfanylethylsulfanyl)ethanethiol[1]

Synonyms: A variety of synonyms are used to refer to this compound in literature and
commercial listings. These include:

e 2,2'-Thiodiethanethiol[2]
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o 2-Mercaptoethyl sulfide[2]

e 3-Thia-1,5-pentanedithiol[1]

e 1,5-Dimercapto-3-thiapentane[1]

o 2,2'-Dimercaptodiethyl sulfide[1]

o Bis(beta-mercaptoethyl) sulfide

e 1-Mercapto-2-(Mercaptoethylthio)ethane[1]

Physicochemical Properties

The following table summarizes the key quantitative data for Bis(2-mercaptoethyl) sulfide,
providing a valuable reference for experimental design and application.

Property Value Reference(s)
Molecular Formula C4H10S3 [1]
Molecular Weight 154.32 g/mol

Appearance Clear, colorless liquid

Melting Point -11°C

Boiling Point 135-136 °C at 10 mmHg

Density 1.183 g/mL at 25 °C

Refractive Index n20/D 1.5961

Flash Point 195 °F (90.56 °C)

Water Solubility 620 mg/L at 20 °C

pKa 9.47 £ 0.10 (Predicted)

Experimental Protocols
Synthesis of Bis(2-mercaptoethyl) sulfide
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A common and efficient method for the synthesis of Bis(2-mercaptoethyl) sulfide involves a
two-step process starting from thiodiglycol and thiourea. This method is advantageous due to
the availability of starting materials and the high purity and yield of the final product.

Step 1: Formation of the Isothiouronium Salt Intermediate

 In a reaction vessel, prepare a mixed solution of thiourea and industrial hydrochloric acid.
o At a controlled temperature of 30-35°C, add thiodiglycol dropwise to the solution.

» Following the addition, introduce a suitable catalyst.

o Slowly heat the reaction mixture to a temperature between 60-110°C.

» Maintain the reaction at this temperature with constant stirring for 4 to 10 hours.

 After the incubation period, cease heating and allow the reaction mixture to cool to room
temperature. The resulting mixture contains the intermediate isothiouronium salt.

Step 2: Alkaline Hydrolysis to Yield Bis(2-mercaptoethyl) sulfide

e The mixture containing the isothiouronium salt is then subjected to alkaline hydrolysis to
yield the final product, Bis(2-mercaptoethyl) sulfide.

This process is noted for its smooth and safe operation, minimal waste production, and
suitability for industrial-scale production, with reported product purity exceeding 99% and a
total yield of over 98%.

Synthesis Workflow of Bis(2-mercaptoethyl) sulfide
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Step 1: Isothiouronium Salt Formation

Dropwise addition at 30-35°C

(Reaction Mixture)

Heat (60-110°C)
Stir (4-10h)

Gntermediate SaID

Alkaline Hydrolysis

Step 2: Alkaline Hydrolysis

Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis of Bis(2-mercaptoethyl) sulfide.

Applications in Research and Development
Coordination Chemistry and Materials Science

The presence of two thiol groups makes Bis(2-mercaptoethyl) sulfide an excellent chelating
agent for various metal ions. This property is exploited in the synthesis of novel metal
complexes with potential applications in catalysis and materials science. For instance, it is used
as a reagent in the synthesis of luminescent polynuclear gold(l) phosphine complexes.

Corrosion Inhibition
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Organic compounds containing heteroatoms like sulfur are effective corrosion inhibitors. The
two thiol groups in Bis(2-mercaptoethyl) sulfide allow for strong bidentate chelation or
adsorption onto metal surfaces, forming a protective, self-assembled monolayer that shields
the metal from corrosive environments.

Precursor in Organic Synthesis

The thiol groups are reactive and can participate in various organic reactions, making Bis(2-
mercaptoethyl) sulfide a valuable precursor for the synthesis of other functionalized thiol-
containing molecules.

Biological Activity and Potential in Drug
Development
Antioxidant Properties

Bis(2-mercaptoethyl) sulfide exhibits antioxidant activity. The thiol groups can act as reducing
agents and are capable of scavenging free radicals, which suggests a potential protective role
against oxidative stress. This antioxidant property is a key area of interest for its potential
therapeutic applications.

While the direct role of Bis(2-mercaptoethyl) sulfide in specific biological signaling pathways
is not yet well-defined, its structural similarity to molecules involved in hydrogen sulfide (H2S)
signaling suggests it may have relevance in this area. H2S is a gasotransmitter involved in
numerous physiological processes, and compounds that can donate H2S are of significant
interest in drug development. Further research is needed to determine if Bis(2-mercaptoethyl)
sulfide can function as an Hz2S donor in biological systems.

Potential Mechanism of Antioxidant Action
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Caption: A simplified diagram showing the potential antioxidant mechanism of Bis(2-
mercaptoethyl) sulfide.

Conclusion

Bis(2-mercaptoethyl) sulfide is a chemical compound with a well-defined structure and a
range of useful physicochemical properties. Its synthesis is achievable through a high-yield,
two-step process, making it an accessible reagent for various applications. Its utility in
coordination chemistry, materials science as a corrosion inhibitor, and as a precursor in organic
synthesis is well-documented. The biological activity of Bis(2-mercaptoethyl) sulfide,
particularly its antioxidant properties, presents an exciting avenue for future research and
potential applications in drug development. This guide serves as a foundational resource for
scientists and researchers looking to explore the potential of this versatile molecule in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Bis(2-mercaptoethyl)
sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581568#bis-2-mercaptoethyl-sulfide-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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